Cas no 74067-15-5 (Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester)
74067-15-5 structure
Product Name:Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester
CAS No:74067-15-5
MF:C7H4F8O3
MW:288.092090606689
CID:541662
PubChem ID:12808576
Update Time:2025-04-19
Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester
- methyl 3,3,4,4,5,5,6,6-octafluoro-2-oxohexanoate
- DTXSID70510388
- 74067-15-5
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- Inchi: 1S/C7H4F8O3/c1-18-3(17)2(16)5(10,11)7(14,15)6(12,13)4(8)9/h4H,1H3
- InChI Key: LYTHXGSQCWYRPT-UHFFFAOYSA-N
- SMILES: FC(C(C(C(=O)OC)=O)(F)F)(C(C(F)F)(F)F)F
Computed Properties
- Exact Mass: 288.00326928g/mol
- Monoisotopic Mass: 288.00326928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Hexanoic acid, 3,3,4,4,5,5,6,6-octafluoro-2-oxo-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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